Cas no 2171629-67-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid
• CAS No: 2171629-67-5
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 5844918
• PubChem ID: 165814693
• Update Time: 2025-11-01

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-(1,3-thiazol-5-yl)propanoic acid
• 2171629-67-5
• EN300-1551658

• Inchi： 1S/C25H25N3O5S/c1-15(23(29)28-22(24(30)31)10-16-12-26-14-34-16)11-27-25(32)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12,14-15,21-22H,10-11,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： OTBRZBOMYBWBME-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(=O)O)NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid

Comprehensive Analysis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2171629-67-5)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid (CAS No. 2171629-67-5) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 1,3-thiazol-5-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted therapy and precision medicine, aligning with current trends in personalized healthcare.

One of the most searched questions in AI-driven drug discovery platforms is how Fmoc-protected amino acids like this compound can enhance peptide stability and solubility. The Fmoc group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid provides excellent protection during solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical development. This aligns with the growing demand for high-purity peptides in cancer research and immunotherapy, where precise molecular modifications are critical.

The 1,3-thiazol-5-yl component of this compound is another focal point for researchers. Thiazole derivatives are known for their antimicrobial and anti-inflammatory properties, making them a hot topic in infectious disease research. With the rise of antibiotic resistance, scientists are exploring novel thiazole-based compounds like this one for their potential in next-generation therapeutics. The integration of computational chemistry and machine learning in drug design has further amplified interest in such structurally complex molecules.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows for versatile conjugation strategies, enabling its use in proteomics and biomarker discovery. This is particularly relevant in the context of AI-powered biomarker identification, where researchers seek to correlate molecular structures with disease phenotypes. The compound’s CAS No. 2171629-67-5 is frequently queried in chemical databases, reflecting its importance in high-throughput screening and drug repurposing studies.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-(1,3-thiazol-5-yl)propanoic acid represents a cutting-edge tool in modern medicinal chemistry. Its dual functionality—combining Fmoc protection and thiazole reactivity—positions it at the intersection of drug development and biomolecular engineering. As the scientific community continues to prioritize sustainable synthesis and green chemistry, this compound’s role in catalytic processes and enzymatic transformations is likely to expand, making it a subject of ongoing investigation in both academic and industrial settings.